Cas no 1807133-14-7 (6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol)
6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol is a versatile heterocyclic compound featuring a difluoromethyl group, hydroxyl substituent, and iodinated pyridine core with a hydroxymethyl side chain. Its unique structure makes it valuable in pharmaceutical and agrochemical research, particularly as a building block for synthesizing fluorinated bioactive molecules. The presence of both iodine and difluoromethyl groups enhances reactivity for selective cross-coupling reactions, while the hydroxyl and hydroxymethyl functionalities offer additional modification sites. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors or antimicrobial agents due to its balanced polarity and structural diversity. High purity grades ensure consistent performance in synthetic applications.
1807133-14-7 structure
Product Name:6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol
CAS No:1807133-14-7
MF:C7H6F2INO2
MW:301.029321193695
CID:4805515
Update Time:2025-08-03
6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
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- 6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol
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- Inchi: 1S/C7H6F2INO2/c8-6(9)4-1-3(2-12)5(10)7(13)11-4/h1,6,12H,2H2,(H,11,13)
- InChI Key: YOVQZOIZCGVWMW-UHFFFAOYSA-N
- SMILES: IC1C(NC(C(F)F)=CC=1CO)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 0.2
- Topological Polar Surface Area: 49.3
6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029030549-250mg |
6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol |
1807133-14-7 | 95% | 250mg |
$1,038.80 | 2022-03-31 | |
| Alichem | A029030549-500mg |
6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol |
1807133-14-7 | 95% | 500mg |
$1,819.80 | 2022-03-31 | |
| Alichem | A029030549-1g |
6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol |
1807133-14-7 | 95% | 1g |
$2,952.90 | 2022-03-31 |
6-(Difluoromethyl)-2-hydroxy-3-iodopyridine-4-methanol Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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